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Compound of Interest

Compound Name:
1-(2-bromoethyl)cyclopropan-1-

aminehydrobromide

CAS No.: 2839144-63-5

Cat. No.: B6607751

Get Quote

Executive Summary
1-(2-Bromoethyl)cyclopropan-1-amine hydrobromide (CAS 2839144-63-5) is a high-value

synthetic intermediate designed for the construction of spiro-fused nitrogen heterocycles. Its

structure features a cyclopropane ring geminally substituted with a primary amine and a 2-

bromoethyl chain. This unique "gem-disubstituted" architecture makes it an immediate

precursor to 2-azaspiro[3.2]hexane systems via intramolecular nucleophilic substitution.

In modern medicinal chemistry, this compound serves as a critical scaffold for introducing

metabolic stability and conformational rigidity into drug candidates, particularly in the

development of fragment-based leads and peptidomimetics.
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Property Specification

CAS Number 2839144-63-5

IUPAC Name
1-(2-Bromoethyl)cyclopropan-1-amine

hydrobromide

Synonyms

1-(2-Bromoethyl)-1-aminocyclopropane HBr; 1-

Amino-1-(2-bromoethyl)cyclopropane

hydrobromide

Molecular Formula C₅H₁₀BrN[1] · HBr (Salt); C₅H₁₁Br₂N (Total)

Molecular Weight 244.96 g/mol (Salt); ~164.05 g/mol (Free Base)

SMILES NC1(CCBr)CC1.[H]Br

Appearance White to off-white crystalline solid

Solubility
Soluble in water, methanol, DMSO; sparingly

soluble in non-polar solvents.

Storage
Hygroscopic. Store at 2–8°C under inert

atmosphere (Ar/N₂).

Synthetic Methodology
The synthesis of 1-(2-bromoethyl)cyclopropan-1-amine is challenging due to the potential for

premature cyclization and the sensitivity of the cyclopropane ring. A robust route typically

involves the Curtius rearrangement of a substituted cyclopropanecarboxylic acid, followed by

functional group manipulation.

Proposed Synthetic Route (Curtius Strategy)
This pathway avoids the direct handling of the unstable free base amine until the final salt

formation step.

Alkylation: Dialkylation of ethyl cyanoacetate or diethyl malonate with 1,2-dibromoethane to

form the cyclopropane core, followed by alkylation with 1-bromo-2-chloroethane (or a

protected ethanol equivalent).
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Hydrolysis: Saponification of the ester to the corresponding carboxylic acid.

Curtius Rearrangement: Treatment with diphenylphosphoryl azide (DPPA) and tert-butanol to

yield the Boc-protected amine.

Halogen Exchange/Activation: If a hydroxyethyl group was used, it is converted to the

bromide using CBr₄/PPh₃ (Appel reaction).

Deprotection: Acidic cleavage of the Boc group using HBr in acetic acid or dioxane yields the

target hydrobromide salt.
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Figure 1: Proposed synthetic pathway via Curtius rearrangement to access the target

hydrobromide salt.

Reactivity & Applications in Drug Discovery[2][3]
Cyclization to 2-Azaspiro[3.2]hexane
The primary utility of this compound is its ability to undergo intramolecular nucleophilic

substitution to form the 2-azaspiro[3.2]hexane scaffold. This spirocyclic system is a "gem-

disubstituted" surrogate for the piperidine or pyrrolidine rings often found in bioactive

molecules.

Mechanism: Upon neutralization of the HBr salt with a base (e.g., NaH, K₂CO₃), the free

amine acts as a nucleophile, attacking the terminal carbon of the bromoethyl chain.

Ring Strain: The formation of the azetidine ring (4-membered) spiro-fused to the

cyclopropane (3-membered) creates a highly strained, rigid bicyclic system.
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Pharmacological Significance[2][4]
Conformational Restriction: The spiro-fusion locks the nitrogen lone pair vector, reducing the

entropic penalty of binding to a protein target.

Metabolic Stability: The absence of benzylic/allylic protons and the steric bulk of the spiro-

cycle reduce susceptibility to oxidative metabolism by Cytochrome P450 enzymes.

Vector Positioning: This scaffold allows for precise exit vectors of substituents, distinct from

standard piperidine or pyrrolidine analogs.

Cyclization Workflow
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Figure 2: Mechanistic pathway for the conversion of the linear precursor to the spirocyclic

azetidine.

Handling & Safety Protocols
Signal Word:WARNING

Hazard Class Statement

Acute Toxicity H302: Harmful if swallowed.

Skin Corrosion/Irritation H315: Causes skin irritation.

Serious Eye Damage H319: Causes serious eye irritation.

STOT-SE H335: May cause respiratory irritation.

Experimental Handling:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b6607751/docs?utm_src=pdf-body-img#technical-monograph-1-2-bromoethyl-cyclopropan-1-amine-hydrobromide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6607751?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hygroscopic Nature: The HBr salt is hygroscopic. Weigh and handle rapidly or within a

glovebox/nitrogen-flushed desiccator to prevent water absorption, which can lead to

hydrolysis or stickiness.

Spontaneous Cyclization: Do not store the free base. If the salt is neutralized, use the free

amine immediately in the subsequent reaction. The free base will auto-cyclize to the

azetidine, which may polymerize or degrade if not controlled.

Neutralization: When using in a reaction, add the base (e.g., TEA, DIPEA) in situ rather than

pre-neutralizing and isolating the amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Monograph: 1-(2-Bromoethyl)cyclopropan-1-
amine Hydrobromide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6607751/docs#technical-monograph-1-2-bromoethyl-
cyclopropan-1-amine-hydrobromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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